2-(4-(methylsulfonyl)phenyl)-N-(4-(pyridin-2-yl)thiazol-2-yl)acetamide

• IUPAC Name: 2-(4-methylsulfonylphenyl)-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C17H15N3O3S2/c1-25(22,23)13-7-5-12(6-8-13)10-16(21)20-17-19-15(11-24-17)14-4-2-3-9-18-14/h2-9,11H,10H2,1H3,(H,19,20,21)
• InChI Key: IDXAGBRUGMTIBI-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)CC(=O)NC2=NC(=CS2)C3=CC=CC=N3
• Molecular Formula: C17H15N3O3S2
• Molecular Weight: 373.5 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, new 2-(4-arylpiperazine-1-yl)-N-[4-(2-(4-substituted phenyl)thiazol-4-yl)phenyl]acetamide derivatives were synthesized and evaluated for their antimicrobial and anticholinesterase activities.

Scientific Research Applications

Synthesis and Antimicrobial Evaluation

• Antimicrobial Agents : A study highlighted the synthesis of new heterocyclic compounds incorporating a sulfamoyl moiety, aimed at antimicrobial applications. The research demonstrated promising in vitro antibacterial and antifungal activities, indicating the potential of such compounds for developing new antimicrobial agents (Darwish et al., 2014).

Carbonic Anhydrase Inhibition

• Carbonic Anhydrase Inhibitors : Another investigation focused on sulfonamide derivatives structurally related to helicase-primase inhibitors, which were evaluated as inhibitors of human carbonic anhydrase isoforms. The compounds showed low nanomolar inhibition values, suggesting their potential in treating diseases like cancer and obesity, among others (Carta et al., 2017).

Antioxidant Activity

• Antioxidant Properties : Research into amidomethane sulfonyl-linked bis heterocycles revealed compounds with significant antioxidant activity, surpassing that of the standard Ascorbic acid. This discovery opens the door to the development of new antioxidant agents (Talapuru et al., 2014).

Anticonvulsant Activity

• Anticonvulsant Agents : The synthesis of heterocyclic compounds containing a sulfonamide thiazole moiety was explored for anticonvulsant applications. Several synthesized compounds demonstrated protection against picrotoxin-induced convulsion, with one showing 100% protection, highlighting the therapeutic potential of these compounds in epilepsy treatment (Farag et al., 2012).